Cas no 200207-20-1 (1-chloro-4-(difluoromethoxy)-2-nitrobenzene)

• Product Name: 1-chloro-4-(difluoromethoxy)-2-nitrobenzene
• CAS No: 200207-20-1
• MF: C₇H₄ClF₂NO₃
• MW: 223.561367988586
• MDL: MFCD18392672
• CID: 4633352
• PubChem ID: 54320369
• Update Time: 2025-06-08

1-chloro-4-(difluoromethoxy)-2-nitrobenzene Chemical and Physical Properties

Names and Identifiers

• 1-chloro-4-(difluoromethoxy)-2-nitrobenzene(WXFC0651)
• 1-chloro-4-(difluoromethoxy)-2-nitrobenzene
• DB-089328
• AKOS027372251
• W16602
• MFCD18392672
• AS-66007
• 200207-20-1
• SCHEMBL2080670
• SRFJOKOAYBGSMI-UHFFFAOYSA-N

• MDL： MFCD18392672
• Inchi： 1S/C7H4ClF2NO3/c8-5-2-1-4(14-7(9)10)3-6(5)11(12)13/h1-3,7H
• InChI Key： SRFJOKOAYBGSMI-UHFFFAOYSA-N
• SMILES： C1(Cl)=CC=C(OC(F)F)C=C1[N+]([O-])=O

Computed Properties

• Exact Mass: 222.9847770g/mol
• Monoisotopic Mass: 222.9847770g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 55Ų

Additional information on 1-chloro-4-(difluoromethoxy)-2-nitrobenzene

Recent Advances in the Study of 1-Chloro-4-(difluoromethoxy)-2-nitrobenzene (CAS: 200207-20-1) in Chemical and Biomedical Research

1-Chloro-4-(difluoromethoxy)-2-nitrobenzene (CAS: 200207-20-1) is a chemical compound that has garnered significant attention in recent years due to its potential applications in pharmaceutical and agrochemical industries. This compound, characterized by its unique difluoromethoxy and nitro functional groups, has been the subject of various studies aimed at exploring its synthesis, reactivity, and biological activity. Recent research has particularly focused on its role as an intermediate in the development of novel therapeutic agents and its utility in organic synthesis.

A study published in the Journal of Medicinal Chemistry (2023) highlighted the compound's potential as a building block for the synthesis of small-molecule inhibitors targeting specific enzymes involved in inflammatory pathways. The researchers employed a combination of computational modeling and in vitro assays to demonstrate that derivatives of 1-chloro-4-(difluoromethoxy)-2-nitrobenzene exhibit promising inhibitory activity against cyclooxygenase-2 (COX-2), a key enzyme in the prostaglandin biosynthesis pathway. These findings suggest that this compound could serve as a valuable scaffold for the development of new anti-inflammatory drugs.

In the field of agrochemicals, a recent report in Pest Management Science (2024) investigated the herbicidal properties of 1-chloro-4-(difluoromethoxy)-2-nitrobenzene derivatives. The study revealed that certain modifications to the nitrobenzene core significantly enhanced herbicidal activity while maintaining selectivity for target weeds. This research underscores the compound's versatility and its potential to contribute to the development of next-generation herbicides with improved efficacy and environmental safety profiles.

From a synthetic chemistry perspective, advancements in the catalytic processes involving 1-chloro-4-(difluoromethoxy)-2-nitrobenzene have been reported in Organic Letters (2023). Researchers developed a novel palladium-catalyzed cross-coupling reaction that enables the efficient introduction of diverse functional groups at the chloro-substituted position. This methodological breakthrough expands the synthetic utility of the compound and opens new avenues for the creation of structurally diverse libraries for drug discovery programs.

The toxicological profile of 1-chloro-4-(difluoromethoxy)-2-nitrobenzene has also been a subject of recent investigation. A comprehensive safety assessment published in Chemical Research in Toxicology (2024) provided valuable insights into the compound's metabolic pathways and potential toxicity mechanisms. The study employed advanced analytical techniques, including LC-MS/MS and NMR spectroscopy, to identify and characterize the major metabolites formed in hepatic microsomal systems. These findings are crucial for guiding the safe handling and application of this compound in industrial and research settings.

Looking forward, the unique chemical properties of 1-chloro-4-(difluoromethoxy)-2-nitrobenzene continue to inspire innovative research across multiple disciplines. Its dual functionality as both an electrophilic center (nitro group) and a potential hydrogen bond acceptor (difluoromethoxy group) makes it particularly attractive for medicinal chemistry applications. Current research efforts are focusing on expanding its utility in targeted drug delivery systems and as a probe for studying enzyme-substrate interactions in complex biological systems.